6-(1-Benzylpyrrolidin-2-yl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 6-(1-benzylpyrrolidin-2-yl)-1-(oxan-4-yl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C21H25N5O2/c27-21-17-13-22-26(16-8-11-28-12-9-16)20(17)23-19(24-21)18-7-4-10-25(18)14-15-5-2-1-3-6-15/h1-3,5-6,13,16,18H,4,7-12,14H2,(H,23,24,27)
• InChI Key: ODEMYHAXQQTCLG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CC=CC=C2)C3=NC4=C(C=NN4C5CCOCC5)C(=O)N3

Description

This compound belongs to the pyrazolo[3,4-d]pyrimidin-4(5H)-one family, a scaffold widely explored for kinase inhibition due to its structural mimicry of purine nucleotides. Key substituents include:

• Position 1: Tetrahydro-2H-pyran-4-yl, a cyclic ether group enhancing solubility and metabolic stability through hydrogen bonding and reduced lipophilicity .
• Position 6: 1-Benzylpyrrolidin-2-yl, a bicyclic amine moiety that may improve target binding via π-π interactions and modulate selectivity .

Biological Activity

6-(1-Benzylpyrrolidin-2-yl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a synthetic compound that has garnered attention for its potential biological activities. This article explores the biological activity of the compound, including its pharmacological effects, mechanism of action, and relevant case studies.

• Molecular Formula : C21H25N5O2
• Molecular Weight : 379.5 g/mol
• IUPAC Name : 6-(1-benzylpyrrolidin-2-yl)-1-(oxan-4-yl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS Number : 1956354-91-8

Pharmacological Profile

Research indicates that compounds similar in structure to 6-(1-benzylpyrrolidin-2-yl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one exhibit a range of biological activities:

Central Nervous System (CNS) Effects

A study on a series of tetrahydropyrimidones revealed that some compounds demonstrated both CNS stimulation and depression. The dual activity was assessed using various pharmacological tests, indicating potential applications in treating mood disorders and anxiety .

Antidepressant and Anxiolytic Activities

The compound's structural analogs have shown significant antidepressant and anxiolytic effects in animal models. For instance, certain derivatives exhibited low effective doses in antagonizing convulsants, suggesting potential therapeutic benefits in managing anxiety and depression .

The proposed mechanism for the biological activity of this compound involves modulation of neurotransmitter systems. The presence of the pyrrolidine and pyrimidine moieties may facilitate interactions with GABAergic and dopaminergic pathways, contributing to its CNS effects.

Case Studies and Research Findings

Several studies have focused on the biological activity of related compounds, providing insights into the potential effects of 6-(1-benzylpyrrolidin-2-yl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one.

Study Reference	Findings
	Demonstrated CNS stimulant and depressant properties in a series of tetrahydropyrimidones.
	Highlighted antidepressant activity in specific benzyl-substituted derivatives.
	Discussed structure-function relationships that may inform future drug design targeting similar pathways.

Scientific Research Applications

The structure of the compound features a complex arrangement that includes a pyrazolo[3,4-d]pyrimidine core, which is known for its biological activity.

Medicinal Chemistry

Research indicates that compounds similar to 6-(1-Benzylpyrrolidin-2-yl)-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one exhibit various pharmacological activities. These include:

• Anticancer Activity : Pyrazolo[3,4-d]pyrimidine derivatives have been studied for their ability to inhibit cancer cell proliferation. For instance, studies have shown that modifications to the pyrazolo ring can enhance cytotoxic effects against specific cancer lines.
• Antiviral Properties : Some derivatives have demonstrated effectiveness against viral infections, potentially acting by inhibiting viral replication mechanisms.

Neuropharmacology

The compound's structure suggests potential neuroactive properties. Research has indicated that similar compounds may influence neurotransmitter systems, particularly:

• Dopaminergic and Serotonergic Systems : Investigations into related compounds have shown modulation of these systems, which could lead to applications in treating mood disorders and neurodegenerative diseases.

Anti-inflammatory Effects

There is growing interest in the anti-inflammatory properties of pyrazolo derivatives. Case studies have reported that these compounds can reduce inflammation markers in vitro and in vivo, suggesting potential therapeutic applications in chronic inflammatory conditions.

Case Study 1: Anticancer Activity

A study conducted on a series of pyrazolo[3,4-d]pyrimidine derivatives indicated that modifications at the benzyl position significantly enhanced anticancer activity against breast cancer cells. The study utilized various assays to measure cell viability and apoptosis induction.

Case Study 2: Neuropharmacological Effects

In a preclinical model assessing the effects of related compounds on anxiety-like behavior, researchers found that administration of the compound led to significant reductions in anxiety levels as measured by behavioral tests such as the elevated plus maze.

Comparison with Similar Compounds

Solubility and Lipophilicity

• The tetrahydro-2H-pyran-4-yl group in the target compound and PF-4449613 confers moderate solubility compared to purely aromatic substituents (e.g., 3-(trifluoromethyl)phenyl in ), which are highly lipophilic .